molecular formula C14H14N2O2S B2725891 N-[(2,3-dihydro-1-benzofuran-3-yl)methyl]-4-methyl-1,3-thiazole-5-carboxamide CAS No. 2097919-46-3

N-[(2,3-dihydro-1-benzofuran-3-yl)methyl]-4-methyl-1,3-thiazole-5-carboxamide

Cat. No. B2725891
CAS RN: 2097919-46-3
M. Wt: 274.34
InChI Key: VABZLCRMBCUEBP-UHFFFAOYSA-N
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Description

“N-[(2,3-dihydro-1-benzofuran-3-yl)methyl]-4-methyl-1,3-thiazole-5-carboxamide” is a complex organic compound. It contains a benzofuran moiety, which is a heterocyclic compound . Benzofuran compounds are ubiquitous in nature and have shown strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities .

Scientific Research Applications

Anticancer Activity

Benzofuran compounds, which are part of the structure of the compound , have been shown to have strong biological activities such as anti-tumor . Some substituted benzofurans have dramatic anticancer activities . For example, a compound with a similar structure was found to have significant cell growth inhibitory effects on different types of cancer cells .

Antibacterial Activity

Benzofuran compounds have been shown to exhibit antibacterial activities . This suggests that the compound could potentially be used in the development of new antibacterial drugs.

Antiviral Activity

Benzofuran compounds have also been shown to have antiviral activities . A compound with a similar structure was found to have anti-hepatitis C virus activity and is expected to be an effective therapeutic drug for hepatitis C disease .

Antioxidative Activity

Benzofuran compounds have antioxidative activities . This suggests that the compound could potentially be used in the development of new antioxidative drugs.

Immunosuppressive Activity

A compound with a similar structure was synthesized and its immunosuppressive activity was evaluated. The results showed it had highly immunosuppressive activity and can be studied as a lead compound in the development of immunosuppressant agents .

Organic Synthesis

Compounds with similar structures are widely used in organic synthesis reactions to produce dendrimers . They can also be used as ligands for catalysts of asymmetrical reactions .

Antimigraine Medications

Compounds with similar structures are used in antimigraine medications . This suggests that the compound could potentially be used in the development of new antimigraine drugs.

Antidiuretic Medications

Compounds with similar structures are used in antidiuretic medications . This suggests that the compound could potentially be used in the development of new antidiuretic drugs.

properties

IUPAC Name

N-(2,3-dihydro-1-benzofuran-3-ylmethyl)-4-methyl-1,3-thiazole-5-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H14N2O2S/c1-9-13(19-8-16-9)14(17)15-6-10-7-18-12-5-3-2-4-11(10)12/h2-5,8,10H,6-7H2,1H3,(H,15,17)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VABZLCRMBCUEBP-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(SC=N1)C(=O)NCC2COC3=CC=CC=C23
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H14N2O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

274.34 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-[(2,3-dihydro-1-benzofuran-3-yl)methyl]-4-methyl-1,3-thiazole-5-carboxamide

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